N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylurea

• IUPAC Name: 1-(2-methoxydibenzofuran-3-yl)-3-propylurea
• InChI: InChI=1S/C17H18N2O3/c1-3-8-18-17(20)19-13-10-15-12(9-16(13)21-2)11-6-4-5-7-14(11)22-15/h4-7,9-10H,3,8H2,1-2H3,(H2,18,19,20)
• InChI Key: DQHKSNLOZALKEW-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC1=C(C=C2C3=CC=CC=C3OC2=C1)OC
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylurea, also known as MDL-100,907, is a potent and selective antagonist of the serotonin 5-HT2A receptor. It was first synthesized by researchers at the pharmaceutical company Merck in the early 1990s and has since been extensively studied for its potential therapeutic applications.

Mechanism of Action

N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylurea acts as a selective antagonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. By blocking this receptor, N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylurea may have an effect on these processes, which could be beneficial in the treatment of psychiatric disorders.
Biochemical and Physiological Effects
Studies have shown that N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylurea can modulate the activity of various neurotransmitter systems, including serotonin, dopamine, and glutamate. It has been shown to have an effect on neuronal activity in several brain regions, including the prefrontal cortex and the hippocampus.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylurea in lab experiments is its high selectivity for the 5-HT2A receptor, which allows for more precise manipulation of this receptor system. However, one limitation is that it may not be as effective in vivo as it is in vitro, due to factors such as metabolism and distribution.

Future Directions

There are several potential future directions for research on N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylurea. One area of interest is its potential use in combination with other drugs or therapies for the treatment of psychiatric disorders. Another area of interest is its potential use in the study of the neural basis of perception and cognition. Additionally, further research may be needed to fully understand the mechanisms underlying its effects and potential side effects.

Synthesis Methods

The synthesis of N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylurea involves several steps, including the reaction of 2-methoxydibenzo[b,d]furan with propylamine to form the corresponding amine, followed by reaction with an isocyanate to form the urea. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-(2-methoxydibenzo[b,d]furan-3-yl)-N'-propylurea has been extensively studied for its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as schizophrenia and depression. It has also been investigated for its potential use in the treatment of substance abuse disorders.